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Compound of Interest

Compound Name: YM758

Cat. No.: B8069513 Get Quote

Essential guidance for laboratory professionals on the personal protective equipment (PPE),

handling, and disposal of YM758, a novel cardiovascular agent under investigation.

For researchers and scientists engaged in drug development, ensuring a safe laboratory

environment is paramount. This document provides a comprehensive overview of the essential

safety protocols and logistical plans for handling YM758. While a specific Safety Data Sheet

(SDS) for YM758 is not publicly available, this guidance is founded on established principles of

laboratory safety for handling investigational chemical compounds with unknown toxicological

profiles.

Immediate Safety Considerations
YM758, identified as (-)-N-{2-[(R)-3-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-

carbonyl)piperidino]ethyl}-4-fluorobenzamide, is a novel If channel inhibitor.[1][2][3] As with any

non-commercial research chemical, it is crucial to handle YM758 with a high degree of caution.

The following table summarizes the known properties of YM758 monophosphate.
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Property Value Source

Molecular Formula C₂₆H₃₅FN₃O₈P PubChem

Molecular Weight 567.5 g/mol PubChem

Chemical Name

N-[2-[(3R)-3-(6,7-dimethoxy-

3,4-dihydro-1H-isoquinoline-2-

carbonyl)piperidin-1-yl]ethyl]-4-

fluorobenzamide;phosphoric

acid

PubChem

Synonyms YM-758 monophosphate PubChem

Primary Indication
Cardiovascular Diseases,

Nervous System Diseases
Patsnap Synapse

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) program is the first line of defense

against potential exposure.[4] The following PPE is mandatory when handling YM758:

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

required at all times. A face shield should be used when there is a risk of splashes or aerosol

generation.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. Gloves

must be inspected before use and changed immediately if contaminated, punctured, or torn.

Body Protection: A laboratory coat must be worn and fully fastened. For procedures with a

higher risk of splashes, a chemically resistant apron or coveralls should be used.

Respiratory Protection: While not generally required for handling small quantities in a well-

ventilated area, a respirator may be necessary if there is a risk of aerosolization or if

handling larger quantities. The type of respirator should be determined by a formal risk

assessment.

Operational Plan for Safe Handling
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Adherence to a strict operational workflow is critical to minimize the risk of exposure and

contamination.

Engineering Controls
Ventilation: All work with YM758, especially the handling of powders or creation of solutions,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Designated Area: Establish a designated area for the storage and handling of YM758. This

area should be clearly marked.

Procedural Guidance
Preparation: Before beginning any work, ensure that all necessary PPE is available and in

good condition. The chemical fume hood should be operational, and all necessary equipment

and reagents should be placed inside the hood.

Handling:

When weighing solid YM758, do so within the fume hood.

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Keep containers of YM758 tightly closed when not in use.

Decontamination:

All surfaces and equipment that come into contact with YM758 should be decontaminated

at the end of the procedure.

Use an appropriate cleaning agent and follow standard laboratory procedures for

decontamination.

Personal Hygiene:
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Wash hands thoroughly with soap and water after handling YM758, before leaving the

laboratory, and before eating, drinking, or smoking.

Disposal Plan
Proper disposal of YM758 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with YM758, including unused material, empty

containers, contaminated PPE, and cleaning materials, must be collected in a designated,

labeled hazardous waste container.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste" and the chemical name "YM758".

Disposal Procedure: Follow your institution's specific procedures for the disposal of chemical

waste. This typically involves contacting the Environmental Health and Safety (EHS) office

for waste pickup and disposal. Do not dispose of YM758 down the drain or in the regular

trash.

Experimental Workflow for Safe Handling of YM758
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Proceed to handling
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Keep containers closed when not in use

Decontaminate all work surfaces

Procedure complete

Clean all used equipment

Segregate all YM758-contaminated waste

Decontamination complete

Label hazardous waste container

Arrange for EHS pickup
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Waste secured

Wash hands thoroughly
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Caption: A logical workflow for the safe handling of YM758 in a laboratory setting.
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By adhering to these guidelines, researchers can mitigate the risks associated with handling

YM758 and maintain a safe and compliant laboratory environment. This proactive approach to

safety is fundamental to the successful advancement of drug development research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

